Cas no 832118-04-4 (Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)-)

• Product name: Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)-
• CAS No: 832118-04-4
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• CID: 676114
• PubChem ID: 71416010

Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)-
• (3S)-2-methyl-1-(4-nitrophenyl)sulfonyl-3-phenylaziridine
• (3S)-2-Methyl-1-(4-nitrobenzene-1-sulfonyl)-3-phenylaziridine
• DTXSID80835413
• 832118-04-4

• Inchi： InChI=1S/C15H14N2O4S/c1-11-15(12-5-3-2-4-6-12)16(11)22(20,21)14-9-7-13(8-10-14)17(18)19/h2-11,15H,1H3/t11?,15-,16?/m1/s1
• InChI Key： MFZTTWFHLYNZDG-YWCUFVOSSA-N
• SMILES： CC1C(N1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3

Computed Properties

• Exact Mass: 318.06742811g/mol
• Monoisotopic Mass: 318.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4Ų
• XLogP3: 2.6